Cas no 1260931-35-8 (N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1260931-35-8
• MF: C₂₀H₁₄F₂N₄O₂
• MW: 380.347570896149
• CID: 5320207
• Update Time: 2025-08-05

N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• N-(2-fluorophenyl)-2-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• N-(2-fluorophenyl)-2-(2-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamide
• STL074544

• Inchi： 1S/C20H14F2N4O2/c21-14-9-7-13(8-10-14)19-24-20(28-25-19)17-6-3-11-26(17)12-18(27)23-16-5-2-1-4-15(16)22/h1-11H,12H2,(H,23,27)
• InChI Key： URZUOEJJXMFFPS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(CN1C=CC=C1C1=NC(C2C=CC(=CC=2)F)=NO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 532
• XLogP3: 3.4
• Topological Polar Surface Area: 73

Additional information on N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

Introduction to N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide and Its Significance in Modern Chemical Biology

N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide, with the CAS number 1260931-35-8, represents a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple fluorine atoms and heterocyclic rings in its structure imparts unique chemical properties that make it a valuable candidate for further investigation.

The compound's structure consists of an acetamide moiety linked to a pyrrole ring, which is further connected to a 1,2,4-oxadiazole ring. The 1,2,4-oxadiazole ring is a key pharmacophore that has been extensively studied for its biological activity. This heterocyclic system is known to exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and antitumor properties. The incorporation of fluorophenyl groups into the molecule enhances its metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic profiles. Fluorine atoms can modify the electronic properties of molecules, leading to improved bioavailability and reduced susceptibility to metabolic degradation. The use of 2-fluorophenyl groups in particular has been shown to enhance the binding affinity of drug candidates to their target enzymes and receptors. This has made such compounds attractive for the development of novel therapeutics.

The pyrrole ring in N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is another important structural feature that contributes to its biological activity. Pyrrole derivatives have been widely studied for their role in various biological processes, including enzyme inhibition and signal transduction. The combination of a pyrrole ring with an acetamide group provides a scaffold that can interact with biological targets in multiple ways, making it a versatile molecule for drug discovery.

The 1,2,4-oxadiazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, such as thioureas and carbamates. This property allows oxadiazole derivatives to exhibit similar biological activity while offering distinct structural advantages. In the case of N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide, the presence of this ring enhances its potential as a lead compound for further optimization.

Recent studies have highlighted the importance of fluorinated heterocycles in the development of novel pharmaceuticals. For instance, fluorinated pyrroles have been shown to exhibit potent activity against various disease targets. The compound N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide aligns with this trend by incorporating both fluorine atoms and heterocyclic rings into its structure.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access complex molecular architectures like this one efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate framework of N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide.

In terms of biological evaluation, preliminary studies have suggested that this compound exhibits promising activity against certain disease models. These findings are consistent with the known pharmacological properties of its structural components. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The development of new drug candidates often involves iterative processes of synthesis and biological testing. N-(2-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-y acetamide serves as an excellent example of how structural complexity can be leveraged to discover novel therapeutics. Its unique combination of pharmacophores makes it a compelling candidate for further exploration in chemical biology and pharmaceutical research.

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